Cas no 2172492-23-6 (2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172492-23-6
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 6170136
• PubChem ID: 165597676
• Update Time: 2025-06-24

2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598847
• 2-[1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172492-23-6

• Inchi： 1S/C13H22N4O/c1-4-18-10-9-17-13(6-5-11(2)3)12(7-8-14)15-16-17/h11H,4-7,9-10H2,1-3H3
• InChI Key： MKSMOYMVJUADPD-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC#N)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Briefing on 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172492-23-6)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172492-23-6), a molecule of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features and potential biological activities have spurred recent investigations into its synthesis, pharmacological properties, and therapeutic applications.

Recent studies have focused on the efficient synthesis of 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile via click chemistry approaches, highlighting its role as a versatile intermediate for the development of novel bioactive molecules. The compound's triazole core and functionalized side chains make it a promising scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

Pharmacological evaluations have demonstrated that 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory activity against specific kinases, suggesting its potential as a lead compound for kinase inhibitor development. Molecular docking studies further elucidate its binding interactions with key amino acid residues in the ATP-binding sites of target proteins.

In addition to its kinase inhibitory properties, recent in vitro studies have explored the compound's effects on cell proliferation and apoptosis in various cancer cell lines. Preliminary results indicate dose-dependent cytotoxicity, warranting further investigation into its mechanism of action and structure-activity relationships.

The compound's physicochemical properties, including its solubility and metabolic stability, have been characterized to assess its drug-likeness. These studies provide valuable insights for future medicinal chemistry optimization efforts aimed at improving bioavailability and target selectivity.

Emerging applications of 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile in chemical biology include its use as a molecular probe for studying protein-protein interactions and as a building block for the development of targeted drug delivery systems. These applications leverage the compound's modular structure and functional group compatibility.

Future research directions may focus on expanding the structural diversity of analogs derived from this scaffold, evaluating in vivo efficacy in disease models, and exploring combination therapies with existing therapeutic agents. The compound's patent landscape and commercial availability are also important considerations for translational research.

This briefing synthesizes the most current findings from peer-reviewed literature, conference proceedings, and patent filings, providing researchers with a comprehensive overview of the scientific and therapeutic potential of 2-1-(2-ethoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile in the rapidly evolving field of chemical biology and drug discovery.